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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (3-Methoxyphenyl)methanesulfonyl

chloride, a key reagent in organic synthesis and drug discovery. It covers its chemical

properties, synthesis, and applications, with a focus on experimental protocols and its role in

modulating biological pathways.

Chemical and Physical Properties

(3-Methoxyphenyl)methanesulfonyl chloride, with the CAS number 163295-76-9, is a
sulfonyl chloride derivative of anisole.[1][2] It is a valuable building block in the synthesis of a

variety of organic compounds, particularly in the development of novel therapeutic agents.

Property Value Reference

CAS Number 163295-76-9 [1][2]

Molecular Formula C8H9CIO3s [1]

Molecular Weight 220.67 g/mol [1]

Purity Typically =295% [1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b061921?utm_src=pdf-interest
https://www.benchchem.com/product/b061921?utm_src=pdf-body
https://www.benchchem.com/product/b061921?utm_src=pdf-body
https://www.benchchem.com/product/b061921?utm_src=pdf-body
https://www.scbt.com/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.scbt.com/es/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.scbt.com/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.scbt.com/es/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.scbt.com/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.scbt.com/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.scbt.com/p/3-methoxyphenyl-methanesulfonyl-chloride-163295-76-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis and Experimental Protocols

The synthesis of (3-Methoxyphenyl)methanesulfonyl chloride and its derivatives is a critical
aspect of its utility. Below is a generalized experimental workflow for its use in sulfonamide
synthesis, a common application in medicinal chemistry.

Experimental Workflow: General Sulfonamide Synthesis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b061921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

4 Reaction Setup

Dissolve primary or
secondary amine in
anhydrous solvent

Y

Add a non-nucleophilic
base (e.g., pyridine,

triethylamine)

A

Cool reaction mixture
to 0°C

G J

4 Reaction h
Y

Add (3-Methoxyphenyl)methanesulfonyl
chloride dropwise

A

Stir at 0°C, then allow
to warm to room temperature

G J

/Work—up angyPurification\

Quench with water
or dilute acid
Y
Extract with an
organic solvent
Y

Wash organic layer with
brine and dry

Purify by column
chromatography or
recrystallization

Click to download full resolution via product page

Caption: General workflow for sulfonamide synthesis.
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Applications in Drug Discovery and Signaling
Pathways

While specific signaling pathway involvement for (3-Methoxyphenyl)methanesulfonyl
chloride itself is not extensively documented in publicly available literature, its derivatives,
particularly sulfonamides, are known to target a wide range of biological molecules. The
methoxy group on the phenyl ring can influence the pharmacokinetic and pharmacodynamic
properties of the final compound.

The general mechanism of action for many sulfonamide-based drugs involves the inhibition of
specific enzymes. This can be visualized as a simplified logical relationship.

Logical Relationship: Enzyme Inhibition by a
Sulfonamide Derivative
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Caption: Simplified enzyme inhibition model.

The versatility of the sulfonyl chloride group allows for its reaction with a wide array of
nucleophiles, including amines, alcohols, and thiols, making it a cornerstone reagent for
generating diverse compound libraries for high-throughput screening in drug discovery
programs. The exploration of derivatives of (3-Methoxyphenyl)methanesulfonyl chloride
continues to be an active area of research for identifying novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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